![molecular formula C13H21N3O3S B4705049 N~2~-[(dimethylamino)sulfonyl]-N~1~-isopropyl-N~2~-phenylglycinamide](/img/structure/B4705049.png)
N~2~-[(dimethylamino)sulfonyl]-N~1~-isopropyl-N~2~-phenylglycinamide
Overview
Description
N~2~-[(dimethylamino)sulfonyl]-N~1~-isopropyl-N~2~-phenylglycinamide, commonly known as DASPMI, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. DASPMI is a sulfonylurea derivative and has been found to exhibit various biochemical and physiological effects in laboratory experiments.
Mechanism of Action
The exact mechanism of action of DASPMI is not fully understood, but it is believed to act through the inhibition of voltage-gated sodium channels. This inhibition leads to a reduction in the influx of sodium ions into cells, which can result in a decrease in neuronal excitability and pain perception.
Biochemical and Physiological Effects:
In addition to its potential therapeutic applications, DASPMI has also been found to exhibit various biochemical and physiological effects. It has been shown to increase insulin secretion and improve glucose tolerance in animal models, suggesting a potential use in the treatment of diabetes. DASPMI has also been found to reduce oxidative stress and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using DASPMI in laboratory experiments is its relatively simple synthesis method. Additionally, DASPMI has been found to exhibit a wide range of effects, making it a versatile compound for use in various types of studies. However, one limitation of using DASPMI is its potential toxicity, which must be carefully monitored in experiments.
Future Directions
There are several potential future directions for research on DASPMI. One area of interest is its potential use in the treatment of epilepsy, as it has been found to exhibit anticonvulsant effects. Additionally, further research is needed to fully understand the mechanism of action of DASPMI and its potential applications in the treatment of cancer and other diseases.
Scientific Research Applications
DASPMI has been extensively studied for its potential applications in the treatment of various diseases. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory effects. DASPMI has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-[N-(dimethylsulfamoyl)anilino]-N-propan-2-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O3S/c1-11(2)14-13(17)10-16(20(18,19)15(3)4)12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOFDGTYAKOKZCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CN(C1=CC=CC=C1)S(=O)(=O)N(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.